![molecular formula C21H22BrNO5 B214423 5-bromo-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one](/img/structure/B214423.png)
5-bromo-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one
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Overview
Description
5-bromo-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one, also known as BR-DIMBOA, is a synthetic indole derivative that has been studied for its potential applications in scientific research. This compound has been shown to have a range of biochemical and physiological effects, and its mechanism of action has been investigated in various studies.
Mechanism of Action
The mechanism of action of 5-bromo-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one is not fully understood, but it is thought to involve the modulation of various signaling pathways involved in cell growth and survival. Studies have shown that this compound can inhibit the activity of the Akt/mTOR pathway, which is involved in cell proliferation and survival. In addition, it has been shown to activate the AMPK pathway, which is involved in regulating cellular energy metabolism.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, it has been shown to inhibit angiogenesis, the formation of new blood vessels that is necessary for tumor growth. This compound has also been shown to have anti-inflammatory effects, which may contribute to its chemopreventive activity.
Advantages and Limitations for Lab Experiments
One advantage of using 5-bromo-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one in lab experiments is that it has been shown to have low toxicity in normal cells, making it a potentially safe and effective anti-cancer agent. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in cancer treatment.
Future Directions
There are several future directions for research on 5-bromo-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one. One area of interest is in investigating its potential use as a chemopreventive agent in animal models. In addition, further studies are needed to elucidate its mechanism of action and to optimize its use in cancer treatment. Finally, there is potential for the development of novel derivatives of this compound with improved efficacy and safety profiles.
Synthesis Methods
The synthesis of 5-bromo-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one involves the reaction of 2,5-dimethoxyphenylacetonitrile with ethyl bromoacetate to form 5-bromo-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one. This intermediate is then treated with propylamine and sodium borohydride to yield the final product, this compound.
Scientific Research Applications
5-bromo-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to have anti-cancer activity in various cancer cell lines, including breast, prostate, and colon cancer cells. In addition, this compound has been investigated for its potential use as a chemopreventive agent, with studies showing that it can inhibit the growth of pre-cancerous cells.
properties
Molecular Formula |
C21H22BrNO5 |
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Molecular Weight |
448.3 g/mol |
IUPAC Name |
5-bromo-3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propylindol-2-one |
InChI |
InChI=1S/C21H22BrNO5/c1-4-9-23-17-7-5-13(22)10-16(17)21(26,20(23)25)12-18(24)15-11-14(27-2)6-8-19(15)28-3/h5-8,10-11,26H,4,9,12H2,1-3H3 |
InChI Key |
CLNVNOYQAZSLCB-UHFFFAOYSA-N |
SMILES |
CCCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=C(C=CC(=C3)OC)OC)O |
Canonical SMILES |
CCCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=C(C=CC(=C3)OC)OC)O |
Origin of Product |
United States |
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